Cas no 160488-53-9 ((S)-(-)-Pantoprazole Sodium Salt)

• Product Name: (S)-(-)-Pantoprazole Sodium Salt
• CAS No: 160488-53-9
• MF: C₁₆H₁₄F₂N₃NaO₄S
• MW: 405.351640224457
• MDL: MFCD23705037
• CID: 1060981
• PubChem ID: 76958822
• Update Time: 2025-06-26

(S)-(-)-Pantoprazole Sodium Salt Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-Pantoprazole Sodium Salt
• Sodium (S)-6-(difluoromethoxy)-2-(((3,4-dimethoxypyridin-2-yl)methyl)sulfinyl)benzo[d]imidazol-1-ide
• (S)-(-)-Pantoprazole
• (S)-(-)-Pantoprazole sodium
• sodium,5-(difluoromethoxy)-2-[(S)-(3,4-dimethoxypyridin-2-yl)methylsulfinyl]benzimidazol-1-ide
• 6-(Difluoromethoxy)-2-[(S)-[(3,4-dimethoxy-2-pyridinyl)methyl]sulfinyl]-1H-benzimidazole sodium salt
• 5-(DifluoroMethoxy)-2-[(S)-[(3,4-diMethoxy-2-pyridinyl) Methyl]sulfinyl]-1H-benziMidazole SodiuM Salt
• 5NJC1A1H4K
• AK546417
• C16H14F2N3NaO4S
• L-Pantoprazole sodium
• 6-(difluoromethoxy)-2-((s)-((3,4-dimethoxy-2-pyridinyl)methyl)sulfinyl)-1h-benzimidazole sodium
• AS-82518
• (S)-pantoprazole sodium
• Pantoprazole sodium, (S)-
• CS-0150285
• YNWDKZIIWCEDEE-SNYZSRNZSA-N
• 160488-53-9
• 1H-Benzimidazole, 5-(difluoromethoxy)-2-((S)-((3,4-dimethoxy-2-pyridinyl)methyl)sulfinyl)-, sodium salt
• Q27262599
• sodium;5-(difluoromethoxy)-2-[(S)-(3,4-dimethoxypyridin-2-yl)methylsulfinyl]benzimidazol-3-ide
• C73037
• UNII-5NJC1A1H4K

• MDL： MFCD23705037
• Inchi： 1S/C16H14F2N3O4S.Na/c1-23-13-5-6-19-12(14(13)24-2)8-26(22)16-20-10-4-3-9(25-15(17)18)7-11(10)21-16;/h3-7,15H,8H2,1-2H3;/q-1;+1/t26-;/m0./s1
• InChI Key： YNWDKZIIWCEDEE-SNYZSRNZSA-N
• SMILES： [S@](CC1C(=C(C=CN=1)OC)OC)(C1=NC2C=CC(=CC=2[N-]1)OC(F)F)=O.[Na+]

Computed Properties

• Exact Mass: 405.05700
• Monoisotopic Mass: 405.05707772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.8

Experimental Properties

• Melting Point: >157°C (dec.)
• Solubility: Methanol (Slightly), Water (Slightly)
• PSA: 102.64000
• LogP: 3.37910

(S)-(-)-Pantoprazole Sodium Salt Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature(BD629793)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles

Additional information on (S)-(-)-Pantoprazole Sodium Salt

(S)-(-)-Pantoprazole Sodium Salt: A Comprehensive Overview

(S)-(-)-Pantoprazole Sodium Salt, with the CAS number 160488-53-9, is a widely recognized proton pump inhibitor (PPI) that has revolutionized the treatment of various gastrointestinal disorders. This compound, also known as L-pantoprazole sodium, is a sodium salt of the (S)-enantiomer of pantoprazole. It is primarily used in the management of conditions such as gastroesophageal reflux disease (GERD), peptic ulcers, and Zollinger-Ellison syndrome. The compound's unique stereochemistry plays a pivotal role in its pharmacokinetic profile and therapeutic efficacy.

The chemical structure of (S)-(-)-Pantoprazole Sodium Salt consists of a benzimidazole ring fused with a pyridine moiety, which is essential for its inhibitory activity against the hydrogen potassium ATPase enzyme (H+/K+ ATPase) in the gastric parietal cells. This enzyme is responsible for the final step of acid secretion in the stomach. The sodium salt form enhances the compound's solubility, making it suitable for various pharmaceutical formulations, including tablets, injections, and oral suspensions.

Recent studies have highlighted the importance of (S)-(-)-Pantoprazole Sodium Salt in reducing the risk of upper gastrointestinal bleeding in high-risk patients. For instance, a 2023 clinical trial published in the Lancet Gastroenterology & Hepatology demonstrated that prophylactic use of this PPI significantly lowered the incidence of stress-related mucosal damage in critically ill patients. Furthermore, advancements in drug delivery systems have enabled the development of extended-release formulations, which provide sustained inhibition of acid secretion and improved patient compliance.

The pharmacokinetics of (S)-(-)-Pantoprazole Sodium Salt are well-documented. Following oral administration, the compound undergoes rapid absorption in the small intestine and is metabolized primarily in the liver via cytochrome P450 enzymes, particularly CYP2C19 and CYP3A4. Its bioavailability is influenced by factors such as food intake and concomitant medications. The elimination half-life is approximately 1 hour, allowing for once-daily dosing regimens in most clinical settings.

In terms of safety profile, (S)-(-)-Pantoprazole Sodium Salt is generally well-tolerated. Common adverse effects include headache, diarrhea, and abdominal pain. However, long-term use has been associated with potential risks such as hypomagnesemia, bone fractures, and Clostridioides difficile-associated diarrhea. Recent research has emphasized the importance of optimizing dosing strategies to minimize these risks while maintaining therapeutic efficacy.

The global market for proton pump inhibitors continues to grow due to increasing prevalence of gastrointestinal disorders and advancing healthcare infrastructure. According to a 2023 market analysis by Grand View Research, the PPI market is projected to reach USD 15 billion by 2030, driven by innovations in drug delivery systems and biosimilar developments. As a key player in this market, (S)-(-)-Pantoprazole Sodium Salt remains a cornerstone in gastroenterological therapeutics.

In conclusion, (S)-(-)-Pantoprazole Sodium Salt (CAS No: 160488-53-9) stands out as a critical medication in modern gastroenterology. Its unique pharmacological properties, coupled with ongoing advancements in research and development, ensure its continued relevance in addressing diverse gastrointestinal conditions. As medical science progresses, further insights into its mechanisms and applications will undoubtedly enhance its role in patient care.